Cas no 101949-30-8 (Oxazole, 4-ethyl-4,5-dihydro-2-phenyl-, (S)-)

• Product Name: Oxazole, 4-ethyl-4,5-dihydro-2-phenyl-, (S)-
• CAS No: 101949-30-8
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1131486
• PubChem ID: 70350129
• Update Time: 2025-04-20

Oxazole, 4-ethyl-4,5-dihydro-2-phenyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-ethyl-4,5-dihydro-2-phenyl-, (S)-
• 101949-30-8
• Oxazole, 4-ethyl-4,5-dihydro-2-phenyl-, (4S)-
• V10363
• (s)-4-ethyl-2-phenyl-2-oxazoline
• (S)-4-ETHYL-2-PHENYL-4,5-DIHYDROOXAZOLE
• SCHEMBL10358866

• Inchi： 1S/C11H13NO/c1-2-10-8-13-11(12-10)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3/t10-/m0/s1
• InChI Key： KWCYSQDVFQGKSA-JTQLQIEISA-N
• SMILES： O1C(C2C=CC=CC=2)=N[C@@H](CC)C1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59